Cas no 1443979-66-5 (1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol;dihydrochloride)

• Product Name: 1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol;dihydrochloride
• CAS No: 1443979-66-5
• MF: C₁₁H₂₆Cl₂N₂O
• MW: 273.242941379547
• CID: 4600042
• PubChem ID: 71758608
• Update Time: 2025-06-08

1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1-aminoethyl)piperidin-1-yl)-2-methylpropan-2-ol dihydrochloride
• 1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol;dihydrochloride

• Inchi： 1S/C11H24N2O.2ClH/c1-9(12)10-5-4-6-13(7-10)8-11(2,3)14;;/h9-10,14H,4-8,12H2,1-3H3;2*1H
• InChI Key： MHWVILDVOIFEBV-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C(N)C)C1)C(C)(O)C.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 272.142
• Monoisotopic Mass: 272.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5A^2

Additional information on 1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol;dihydrochloride

Introduction to 1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol; dihydrochloride (CAS No. 1443979-66-5)

1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol; dihydrochloride (CAS No. 1443979-66-5) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as AMEP-DHCl, is a derivative of piperidine and has been the subject of extensive studies due to its potential therapeutic applications, particularly in the treatment of neurological disorders and as a tool compound in drug discovery.

The chemical structure of AMEP-DHCl consists of a piperidine ring substituted with an aminoethyl group and a 2-methylpropan-2-ol moiety, forming a complex and versatile molecule. The presence of these functional groups imparts unique pharmacological properties, making it a valuable candidate for various therapeutic interventions.

Recent research has highlighted the potential of AMEP-DHCl in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that AMEP-DHCl can act as a selective inhibitor of monoamine oxidase (MAO), an enzyme responsible for the breakdown of monoamine neurotransmitters. This property makes it a promising candidate for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases like Parkinson's disease.

In addition to its MAO inhibitory activity, AMEP-DHCl has also been investigated for its potential as an antipsychotic agent. Preclinical studies have demonstrated that it can effectively reduce psychotic symptoms in animal models without causing significant side effects, such as extrapyramidal symptoms (EPS) or weight gain, which are common with traditional antipsychotic medications.

The pharmacokinetic profile of AMEP-DHCl has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of AMEP-DHCl in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical development, including phase II and III trials to assess its therapeutic potential in specific patient populations.

One of the key advantages of AMEP-DHCl is its multi-target approach. By modulating multiple neurotransmitter systems simultaneously, it offers a more comprehensive treatment strategy compared to single-target drugs. This multi-faceted mechanism of action may lead to improved clinical outcomes and reduced side effects, making it an attractive option for patients with complex psychiatric or neurological conditions.

Moreover, AMEP-DHCl has shown potential in combination therapy with other medications. For instance, when used in conjunction with selective serotonin reuptake inhibitors (SSRIs), it may enhance the effectiveness of these drugs while reducing their side effects. This synergistic effect could be particularly beneficial for patients who do not respond adequately to monotherapy.

The development of AMEP-DHCl also aligns with current trends in personalized medicine. Advances in genomics and precision medicine have highlighted the importance of tailoring treatments to individual patient profiles. AMEP-DHCl's unique pharmacological properties make it well-suited for this approach, as its effects can be fine-tuned based on genetic and biochemical markers specific to each patient.

In conclusion, 1-[3-(1-aminoethyl)-1-piperidyl]-2-methyl-propan-2-ol; dihydrochloride (CAS No. 1443979-66-5) represents a promising compound with significant therapeutic potential. Its ability to modulate multiple neurotransmitter systems, coupled with its favorable pharmacokinetic profile and safety record, positions it as a valuable asset in the ongoing efforts to develop more effective treatments for neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full range of applications and optimize its use in clinical practice.